Cas no 38205-66-2 (1-thiazol-4-ylethanone)

• Product Name: 1-thiazol-4-ylethanone
• CAS No: 38205-66-2
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD03550493
• CID: 298188
• PubChem ID: 3348031
• Update Time: 2025-07-23

1-thiazol-4-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Thiazolyl)ethanone
• Ethanone, 1-(4-thiazolyl)- (9CI)
• 1-(1,3-thiazol-4-yl)ethanone
• 1-(THIAZOL-4-YL)ETHANONE
• 1-Thiazol-4-yl-ethanone
• Ethanone,1-(4-thiazolyl)-
• 1-(4-Thiazolyl)-ethanone
• 1-Thiazol-4-yl-aethanon
• 4-acetyl-1,3-thiazole
• 4-Acetyl-thiazol
• 4-Acetylthiazole
• methyl 4-thiazolyl ketone
• 1-thiazol-4-ylethanone
• EN300-118357
• Ethanone, 1-(4-thiazolyl)-
• MFCD03550493
• SCHEMBL247550
• 38205-66-2
• GS-4496
• FT-0703402
• SY043032
• AM20100015
• AKOS006276130
• AC-25623
• (S)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-4-(4-METHOXY-PHENYL)-BUTYRICACID
• 1-(1,3-thiazol-4-yl)ethan-1-one
• A824053
• SB36949
• CS-W006054
• J-503380
• Thiazole, 4-acetyl
• Z1198162939
• DTXSID90391676
• DB-069650

• MDL： MFCD03550493
• Inchi： 1S/C5H5NOS/c1-4(7)5-2-8-3-6-5/h2-3H,1H3
• InChI Key： SUCLFBXGJZQZEH-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C)=O

Computed Properties

• Exact Mass: 127.00900
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.226
• Melting Point: 56 ºC
• Boiling Point: 220 ºC
• Flash Point: 87 ºC
• PSA: 58.20000
• LogP: 1.34570

1-thiazol-4-ylethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-thiazol-4-ylethanone

Comprehensive Analysis of 1-Thiazol-4-ylethanone (CAS No. 38205-66-2): Properties, Applications, and Industry Insights

1-Thiazol-4-ylethanone (CAS No. 38205-66-2) is a specialized organic compound featuring a thiazole ring linked to an acetyl functional group. This structure grants it unique chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound’s molecular formula (C₅H₅NOS) and molecular weight (127.16 g/mol) are critical for synthetic applications, while its heterocyclic nature aligns with modern demands for bioactive molecules.

Recent trends highlight growing interest in thiazole derivatives due to their role in drug discovery, particularly for antimicrobial and anti-inflammatory agents. Searches for "1-Thiazol-4-ylethanone uses" and "CAS 38205-66-2 suppliers" have surged, reflecting industrial demand. Researchers also explore its potential in green chemistry, as the compound’s modular structure allows for sustainable derivatization. Its solubility in polar solvents like ethanol and DMSO further enhances lab applicability.

In pharmaceuticals, 1-Thiazol-4-ylethanone serves as a key intermediate for synthesizing thiazole-containing APIs. Its bioisosteric properties enable the design of molecules with improved metabolic stability—a hot topic in AI-driven drug discovery. Computational studies often cite its hydrogen-bonding capacity (logP ~0.8) as advantageous for target binding. Meanwhile, material scientists leverage its conjugated system for developing organic semiconductors, responding to the global push for flexible electronics.

Quality standards for CAS No. 38205-66-2 emphasize ≥98% purity, with HPLC and NMR as key analytical techniques. Storage recommendations (2-8°C under inert gas) align with best practices for heterocycle stability. The compound’s safety profile (non-hazardous under normal handling) makes it preferable over heavier metal catalysts in line with REACH compliance trends.

Emerging applications include catalysis and photodynamic therapy research, where its electron-rich thiazole core shows promise. Patent analyses reveal a 20% annual growth in thiazole-based innovations, with 38205-66-2 frequently appearing in cross-coupling reaction methodologies. Environmental studies also examine its biodegradation pathways, addressing concerns about persistent organic pollutants.

For purchasers, technical specifications like melting point (72–75°C) and spectral data (IR peak at 1680 cm^-1 for C=O) are crucial. Suppliers increasingly provide batch-specific COAs and stability studies, responding to stringent GMP requirements. The compound’s compatibility with microwave-assisted synthesis also caters to high-throughput screening needs.

Future directions may exploit 1-Thiazol-4-ylethanone in click chemistry or as a ligand in transition-metal complexes. Its relevance to COVID-19 research (via protease inhibitor scaffolds) and cancer therapeutics continues to drive academic inquiries. As structure-activity relationship (SAR) modeling advances, this compound’s versatility ensures sustained scientific interest.